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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008 Get Quote

This guide provides essential safety precautions and handling information for researchers,

scientists, and drug development professionals working with N,N-Dimethyl-4-nitrosoaniline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N,N-Dimethyl-4-nitrosoaniline?

A1: N,N-Dimethyl-4-nitrosoaniline is a hazardous substance with several primary risks. It is

classified as a self-heating substance that may catch fire.[1][2][3][4] It is also toxic if swallowed,

causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and

may cause respiratory irritation.[1][4]

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate and appropriate first aid is crucial.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[2][5] Remove contact lenses if present and easy to do.[1][3] Seek immediate

medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[2] If skin irritation or a rash occurs, get medical advice.[1]

[3]
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Inhalation: Move the victim to fresh air and keep them in a position comfortable for breathing.

[1][3][5] If the person is not breathing, give artificial respiration.[1] Seek medical attention if

you feel unwell.[1][3][4]

Ingestion: If swallowed, immediately call a poison center or doctor.[4][5][6] Rinse the mouth

with water.[1][3] Do NOT induce vomiting.[2]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: Appropriate PPE is mandatory to ensure safety.

Eye/Face Protection: Wear tightly fitting safety goggles.[1]

Skin Protection: Wear protective gloves and clothing.[7] Fire/flame resistant and impervious

clothing is recommended.[1]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.[5] A dust mask of type N95 (US)

is also suggested.

Q4: How should I properly store N,N-Dimethyl-4-nitrosoaniline?

A4: Store in a cool, well-ventilated area in tightly closed containers.[1][7] Keep away from heat,

sparks, open flames, and other ignition sources.[2][7] It should also be protected from sunlight

and moisture.[1][3][7]

Q5: What materials are incompatible with N,N-Dimethyl-4-nitrosoaniline?

A5: Avoid contact with strong oxidizing agents.[1] It is also incompatible with strong reducing

agents, strong acids, acetic acid, and acetic anhydride.[8]
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Issue Possible Cause Solution

Spill in the laboratory
Accidental mishandling of the

container.

Evacuate personnel from the

immediate area. Eliminate all

ignition sources.[9] Wear

appropriate PPE, including

respiratory protection. For

small spills, carefully sweep up

the solid material, avoiding

dust formation, and place it in

a suitable, closed container for

disposal.[5] Do not let the

chemical enter drains.[1]

Visible dust in the air during

handling

Improper handling techniques

(e.g., vigorous scooping,

pouring from a height).

Handle the product only in a

closed system or provide

appropriate exhaust

ventilation.[2][5] Use non-

sparking tools.[1][7]

Skin irritation or rash after

handling

Direct skin contact with the

substance.

Immediately wash the affected

area with soap and plenty of

water. Remove and launder

contaminated clothing before

reuse.[1] Seek medical

attention if irritation persists.[1]

[3]

The material appears to be

clumping or changing color.
Exposure to moisture or light.

Ensure the container is tightly

sealed and stored in a cool,

dry, and dark place as

recommended.[1][3][7]
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Property Value Source

Molecular Weight 150.18 g/mol [9]

Melting Point 85-87 °C [8][10]

Flash Point 233 °C [1]

Water Solubility Insoluble [1][7][9]

CAS Number 138-89-6 [11]
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Immediate Actions
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Caption: Workflow for safely handling a spill of N,N-Dimethyl-4-nitrosoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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